5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H20ClNO3S2/c1-22-14-7-6-13(18)11-15(14)24(20,21)19-12-17(8-2-3-9-17)16-5-4-10-23-16/h4-7,10-11,19H,2-3,8-9,12H2,1H3
• InChI Key: HLSHZZQOYZQHKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2(CCCC2)C3=CC=CS3
• Molecular Formula: C17H20ClNO3S2
• Molecular Weight: 385.9 g/mol

Description

5-Chloro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (hereafter referred to as 5-C2M-N-TCCMBS) is a synthetic benzene sulfonamide compound with a wide range of applications in scientific research. This compound has been used in numerous studies to investigate the mechanism of action of various biological processes, as well as to assess the biochemical and physiological effects of various compounds on living organisms.

Scientific Research Applications

5-C2M-N-TCCMBS has been used in a variety of scientific research applications. It has been used as a tool to investigate the mechanism of action of various biological processes, such as the inhibition of the enzyme acetylcholinesterase. It has also been used to study the biochemical and physiological effects of various compounds on living organisms. In addition, 5-C2M-N-TCCMBS has been used in the development of new drugs and in the study of drug metabolism and pharmacokinetics.

Mechanism of Action

The mechanism of action of 5-C2M-N-TCCMBS is not fully understood. However, it is believed that the compound binds to the active site of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This binding prevents the enzyme from breaking down acetylcholine, resulting in an increase in the amount of acetylcholine in the synapse. This increase in acetylcholine leads to an increase in nerve impulses, which can result in a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-C2M-N-TCCMBS are not fully understood. However, it is believed that the compound has a variety of effects on the body. It has been shown to have a stimulatory effect on the central nervous system, resulting in increased alertness and energy levels. It has also been shown to have an anticholinergic effect, resulting in decreased saliva production and increased muscle tone. In addition, it has been shown to have an analgesic effect, resulting in decreased pain perception.

Advantages and Limitations for Lab Experiments

5-C2M-N-TCCMBS has several advantages for laboratory experiments. It is an inexpensive and easily accessible compound, making it a cost-effective choice for research. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to its use in laboratory experiments. It is a highly toxic compound and should be handled with extreme caution. In addition, its effects on living organisms are not fully understood and further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for 5-C2M-N-TCCMBS. One potential direction is to further investigate its effects on the central nervous system, as well as its potential therapeutic applications. Another potential direction is to investigate its potential use as an insecticide. In addition, further research could be done to investigate its potential use in the development of new drugs and in the study of drug metabolism and pharmacokinetics. Finally, further research could be done to investigate its potential use as a biomarker for various diseases.

Synthesis Methods

The synthesis of 5-C2M-N-TCCMBS is a multi-step process that involves the reaction of 5-chloro-2-methoxybenzene-1-sulfonamide (5-C2MBS) with 1-(thiophen-2-yl)cyclopentylmethylthioacetamide (TCCMTA). First, 5-C2MBS is reacted with TCCMTA in aqueous acetic acid at 70°C for 3 hours. This reaction results in the formation of 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (5-C2M-N-TCCMBS). This reaction is highly efficient, with yields of up to 95%.